![molecular formula C24H20N2O3 B4021817 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(3-methylphenyl)-3-phenylpropanamide](/img/structure/B4021817.png)
2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(3-methylphenyl)-3-phenylpropanamide
Description
- This compound is a part of a class of organic compounds known for their complex molecular structures and diverse chemical properties.
Synthesis Analysis
- The synthesis of related compounds involves reactions with electrophiles, such as dihaloalkanes and aldehydes, to produce hexahydro-4-pyrimidinones or oxazolidines (Hajji et al., 2002).
- A solvent-free synthesis method has also been developed for similar compounds, indicating the possibility of environmentally friendly synthetic routes (Csende et al., 2011).
Molecular Structure Analysis
- The molecular structure of related compounds has been characterized using techniques like X-ray diffraction, IR, EI-MS, NMR, and others, providing detailed insights into their molecular geometry and electronic structure (Demir et al., 2016).
Chemical Reactions and Properties
- These compounds participate in various chemoselective reactions, leading to the formation of pharmacologically significant structures like hexahydro-4-pyrimidinones and oxazolidines (Hajji et al., 2002).
Physical Properties Analysis
- The physical properties, such as crystal structure and hydrogen bonding patterns, are critical in determining the stability and reactivity of these compounds. X-ray diffraction studies provide essential insights into these aspects (Saeed et al., 2020).
Chemical Properties Analysis
- The chemical properties, including reactivity with different chemical agents and the formation of various derivatives, have been extensively studied. These studies help in understanding the potential applications of these compounds in various fields (Shaabani et al., 2009).
properties
IUPAC Name |
2-(1,3-dioxoisoindol-2-yl)-N-(3-methylphenyl)-3-phenylpropanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20N2O3/c1-16-8-7-11-18(14-16)25-22(27)21(15-17-9-3-2-4-10-17)26-23(28)19-12-5-6-13-20(19)24(26)29/h2-14,21H,15H2,1H3,(H,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTTCTIDOVAPKKU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)C(CC2=CC=CC=C2)N3C(=O)C4=CC=CC=C4C3=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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